

Addressing poor solubility of a specific dihydrochloride hydrate

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Dihydrochloride hydrate

CAS No.: 166530-19-4

Cat. No.: B8544534

[Get Quote](#)

Technical Support Center: Dihydrochloride Hydrates

A Senior Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with **dihydrochloride hydrate** compounds. As Senior Application Scientists, we understand that unexpected experimental results can be a significant roadblock. This document provides in-depth, field-proven insights and systematic troubleshooting strategies to address these challenges effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when a **dihydrochloride hydrate** compound fails to dissolve as expected.

Question: I have a dihydrochloride salt, which is supposed to be water-soluble. Why is it crashing out or not dissolving in my aqueous buffer?

Answer: This is a frequent and valid observation. While salt formation is a primary strategy to enhance the aqueous solubility of a drug, several factors can lead to poor solubility of a dihydrochloride salt.^{[1][2]}

- **Common Ion Effect:** If your dissolution medium contains chloride ions (e.g., from HCl used for pH adjustment or from buffers like phosphate-buffered saline which contains NaCl), it can suppress the dissolution of the hydrochloride salt.^{[1][3]} This effect is more pronounced for salts that are only slightly soluble to begin with.^[3] The excess chloride ions in the solution shift the equilibrium, favoring the undissolved, solid salt form.^[1]
- **High Crystal Lattice Energy:** The stability of the crystal lattice plays a crucial role.^[1] If the energy required to break apart the ionic bonds in the crystal is greater than the energy released from the hydration of the individual ions, the compound will have low solubility. Hydrate forms can have complex crystal structures, and the integrated water molecules influence this lattice energy.^[2]
- **pH of the Medium:** Dihydrochloride salts are salts of weak bases. Their solubility is highly dependent on the pH of the solution.^{[4][5]} If the pH of your medium is not sufficiently acidic, the salt can convert back to its less soluble free base form, causing it to precipitate.^[6]
- **Nature of the Hydrate:** The water molecules within the hydrate's crystal structure can form strong hydrogen bonds, contributing to a very stable, and thus less soluble, crystal lattice.^{[2][7]}

Question: What is the very first troubleshooting step I should take?

Answer: The first and most critical step is to verify and adjust the pH of your solvent. For a dihydrochloride salt of a weak base, you need to ensure the pH is low enough to keep the compound in its protonated, ionized form. We recommend preparing a stock solution in a solvent of known, controlled pH. A good starting point is often 0.01 M or 0.1 M HCl.^[8] This simple step often resolves the most immediate solubility issues.^[9]

Question: Can I just use sonication or heat to force it into solution?

Answer: While these methods can sometimes work, they must be used with caution.

- **Sonication:** This provides energy to break apart particle agglomerates and can accelerate the dissolution process, but it does not change the fundamental thermodynamic solubility of the compound at a given temperature and pH.^[10] If the compound is truly insoluble under your conditions, it will likely precipitate out again once sonication stops.
- **Heating:** Increasing the temperature generally increases the solubility of solid compounds.^[4] However, this can create a supersaturated solution that is unstable and will precipitate upon cooling to ambient temperature. Furthermore, you must consider the thermal stability of your compound, as heating could cause degradation.^[11]

These methods are best used to speed up dissolution when you are confident the compound is soluble under your conditions, just dissolving slowly. They are not a solution for fundamental insolubility.

Part 2: Systematic Troubleshooting Guide

When simple pH adjustments are not sufficient, a more systematic approach is required. This guide provides a logical workflow from initial characterization to advanced formulation strategies.

Workflow Stage 1: Baseline Characterization & Assessment

Before attempting complex solutions, you must understand the fundamental properties of your compound in your specific medium. The goal here is to establish a reliable baseline.

```
start [label="START:\nPoor Solubility Observed", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_purity [label="Verify Compound Purity & Identity\n(e.g., LC-MS, NMR)"]; shake_flask [label="Determine Baseline Solubility\n(Shake-Flask Method)"]; is_soluble [label="Is solubility > desired concentration?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; optimize [label="Optimize Dissolution Kinetics\n(Vortex, Gentle Heat, Sonicate)"]; end_success [label="SUCCESS:\nSolution Prepared", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; troubleshoot [label="PROCEED TO STAGE 2:\nSystematic Solvent & pH Screening"];
```

```
start -> check_purity; check_purity -> shake_flask; shake_flask -> is_soluble; is_soluble ->
optimize [label="Yes"]; optimize -> end_success; is_soluble -> troubleshoot [label="No"]; }
```

Figure 1. Initial assessment workflow for solubility issues.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility.[\[12\]](#)[\[13\]](#)

Objective: To determine the maximum concentration of the **dihydrochloride hydrate** that can be dissolved in a specific solvent at a set temperature.

Materials:

- Your **dihydrochloride hydrate** compound
- Selected solvent/buffer (e.g., Deionized Water, 0.01 M HCl, pH 7.4 PBS)
- Glass vials with screw caps
- Orbital shaker with temperature control
- Syringe filters (e.g., 0.22 μ m PVDF or PTFE)
- Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)[\[14\]](#)

Procedure:

- Add an excess amount of the compound to a vial. "Excess" means adding enough solid so that some will visibly remain undissolved at the end of the experiment.
- Add a known volume of the selected solvent to the vial.
- Seal the vial tightly to prevent solvent evaporation.
- Place the vial on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).[\[12\]](#)
- Shake the suspension for a period sufficient to reach equilibrium. This is typically 24 to 48 hours. It is crucial to ensure equilibrium has been reached.[\[13\]](#)

- After shaking, let the vial stand to allow undissolved solids to settle.
- Carefully withdraw an aliquot of the supernatant.
- Immediately filter the aliquot through a syringe filter to remove any remaining solid particles. This step is critical to avoid artificially high concentration readings.[\[15\]](#)
- Dilute the filtrate as necessary and analyze the concentration of the dissolved compound using a validated analytical method.[\[14\]](#)[\[16\]](#)

Workflow Stage 2: pH & Co-Solvent Screening

If baseline solubility is insufficient, the next step is to modify the solvent system. This involves systematically evaluating the effect of pH and the addition of water-miscible organic solvents (co-solvents).

The Role of pH: For a basic compound, solubility increases as the pH decreases. The goal is to find a pH well below the compound's pKa to ensure it remains fully protonated. A pH-solubility profile, determined by repeating the shake-flask method at various pH values, is invaluable.[\[5\]](#)[\[17\]](#)

The Role of Co-solvents: Co-solvents are water-miscible organic solvents that can significantly increase the solubility of hydrophobic or poorly soluble drugs.[\[18\]](#)[\[19\]](#) They work primarily by reducing the polarity of the aqueous solvent (i.e., reducing the dielectric constant), which lowers the energy required to dissolve a non-polar solute.[\[9\]](#)[\[20\]](#)

Commonly Used Co-solvents:

- Ethanol
- Propylene Glycol (PG)
- Polyethylene Glycol 400 (PEG 400)
- Dimethyl Sulfoxide (DMSO)
- Glycerin[\[9\]](#)[\[19\]](#)

Data Presentation: pH & Co-solvent Screening

Systematically testing these variables can generate a lot of data. A clear table is essential for interpretation.

Condition No.	Solvent System	pH	Temperature (°C)	Measured Solubility (mg/mL)	Observations
1	Deionized Water	~6.5	25	< 0.1	Fine precipitate
2	0.01 M HCl	2.0	25	1.5	Clear solution
3	pH 4.5 Acetate Buffer	4.5	25	0.8	Slight haze
4	pH 7.4 PBS	7.4	25	< 0.1	Heavy precipitate
5	Water:Ethanol (80:20)	7.0	25	2.2	Clear solution
6	0.01 M HCl:PG (80:20)	~2.0	25	15.8	Clear solution
7	pH 7.4 PBS:PEG 400 (90:10)	7.4	25	5.1	Clear solution

Table 1: Example data from a systematic solubility screening experiment. This structured approach allows for direct comparison of different solvent systems.

Workflow Stage 3: Advanced Formulation Strategies

If pH and co-solvent adjustments do not achieve the desired concentration or if the use of organic solvents is not permissible for your application, more advanced formulation techniques can be employed.

```
start [label="START:\nCo-solvents are insufficient\nor not applicable", shape=ellipse,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; is_toxic [label="Is the required co-
solvent\nconcentration toxic to my system\n(e.g., cell-based assay)?", shape=diamond,
fillcolor="#FBBC05", fontcolor="#202124"];

complexation [label="Strategy 1: Complexation\n(e.g., Cyclodextrins)"]; surfactants
[label="Strategy 2: Surfactants\n(Micellar Solubilization)"]; solid_dispersion [label="Strategy 3:
Solid Dispersions\n(Amorphous Systems)"];

complex_proto [label="Protocol: Prepare inclusion complex\nwith HP-β-CD or SBE-β-CD"];
surfactant_proto [label="Protocol: Screen non-ionic surfactants\n(e.g., Tween® 80, Polysorbate
20)"]; dispersion_proto [label="Protocol: Create amorphous solid dispersion\n(e.g., with PVP,
HPMC)"];

verify [label="Verify Solubility & Stability\nof Advanced Formulation"]; end_success
[label="SUCCESS:\nStable, high-concentration\nsolution achieved", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> is_toxic; is_toxic -> complexation [label="Yes"]; is_toxic -> surfactants [label="No"];
complexation -> complex_proto; surfactants -> surfactant_proto; is_toxic -> solid_dispersion
[label="Both No"]; solid_dispersion -> dispersion_proto;

complex_proto -> verify; surfactant_proto -> verify; dispersion_proto -> verify;

verify -> end_success; }
```

Figure 2. Decision workflow for selecting an advanced formulation strategy.

- Complexation with Cyclodextrins:
 - Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the poorly soluble drug molecule, effectively shielding its hydrophobic regions from the aqueous environment and dramatically improving its apparent solubility.[\[21\]](#)[\[22\]](#)
 - How to Use: Derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD, Captisol®) are commonly used due to their high water solubility

and safety profiles.[22][23] Prepare solutions of the cyclodextrin in your desired buffer and then add the drug, allowing time for the complex to form.

- Considerations: The stoichiometry of the complex (drug:cyclodextrin ratio) is important. An excess of cyclodextrin may be required to solubilize the drug effectively.[22]
- Micellar Solubilization with Surfactants:
 - Mechanism: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), self-assemble into micelles. These micelles have a hydrophobic core that can entrap insoluble drug molecules, allowing them to be dispersed in an aqueous solution.[24][25]
 - How to Use: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Polysorbate 20 are frequently used in pharmaceutical formulations.[25] Prepare a solution of the surfactant in your buffer at a concentration above its CMC, then add and dissolve your compound.
 - Considerations: Surfactants can interfere with certain biological assays and may have toxicity concerns at high concentrations. It's crucial to select a surfactant compatible with your downstream application.[25]
- Particle Size Reduction (Micronization/Nanonization):
 - Mechanism: The Noyes-Whitney equation shows that the dissolution rate is directly proportional to the surface area of the solid.[22] By reducing the particle size from micrometers to nanometers, the surface area is vastly increased, which can significantly speed up dissolution.[4][10][25]
 - How to Use: This typically requires specialized equipment like jet mills or high-pressure homogenizers.[21][22] The resulting nanosuspensions are stabilized with polymers or surfactants to prevent particle agglomeration.[11]
 - Considerations: While this technique improves the dissolution rate, it does not alter the equilibrium solubility of the compound.[10][21] It is most effective for drugs where the rate of dissolution is the limiting factor for bioavailability.

Part 3: Final Verification & Best Practices

- **Visual Inspection is Not Enough:** A visually clear solution does not guarantee complete dissolution or stability. Always verify the concentration analytically (e.g., via HPLC) and check for precipitation over time, especially after temperature changes (e.g., freeze-thaw cycles).
- **Document Everything:** Keep meticulous records of your formulation attempts, including the exact composition of solvents, pH values, temperatures, and mixing procedures. This data is invaluable for troubleshooting and ensuring reproducibility.
- **Consider the End Application:** The best solubility enhancement strategy will depend on your experiment. A formulation suitable for an in vitro assay (e.g., using DMSO) may be completely unsuitable for an in vivo animal study due to toxicity.^[26] Always select excipients that are appropriate for the intended use.^[27]

By following this systematic guide, you can efficiently diagnose the root cause of solubility issues with your **dihydrochloride hydrate** and develop a robust, reproducible formulation for your research needs.

References

- Jadhav, N., Paradkar, A., Salunkhe, N., & Shinde, S. (2011). Drug Solubility: Importance and Enhancement Techniques. International Journal of Pharmaceutical Sciences and Research, 2(8), 1936. Available at: [\[Link\]](#)
- World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [\[Link\]](#)
- Gattefossé. (2020). Excipients for Solubility and Bioavailability Enhancement. Gattefossé. Available at: [\[Link\]](#)
- Al-kassas, R., & Al-kassas, R. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics, 14(11), 2394. Available at: [\[Link\]](#)
- PharmaRead. (2024). Co-solvency and anti-solvent method for the solubility enhancement. PharmaRead. Available at: [\[Link\]](#)

- Patel, J., & Patel, M. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article. International Journal of Pharmaceutical Sciences Review and Research, 8(2), 83-90. Available at: [\[Link\]](#)
- Manufacturing Chemist. (2025). Enhancing solubility with novel excipients. Manufacturing Chemist. Available at: [\[Link\]](#)
- PharmaRead. (2024). Enhancing solubility of poorly soluble drugs using various techniques. PharmaRead. Available at: [\[Link\]](#)
- European Pharmaceutical Review. (2022). Novel excipients for solubility enhancement. European Pharmaceutical Review. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Cosolvent. Wikipedia. Available at: [\[Link\]](#)
- Journal of Biopharmaceutical Sciences. (n.d.). A review of methods for solubility determination in biopharmaceutical drug characterisation. Journal of Biopharmaceutical Sciences. Available at: [\[Link\]](#)
- BEPLS. (2022). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. BEPLS Special Issue,[\[21\]](#), 392-397. Available at: [\[Link\]](#)
- Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.. Available at: [\[Link\]](#)
- Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation: Current Prospects. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [\[Link\]](#)
- CD Formulation. (n.d.). Method Development & Method Validation for Solubility and Dissolution Curves. CD Formulation. Available at: [\[Link\]](#)
- Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available at: [\[Link\]](#)
- PubMed. (1983). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of pharmaceutical sciences, 72(1), 1-5. Available at: [\[Link\]](#)

- Rheolution. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. Available at: [\[Link\]](#)
- Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Improved Pharma. Available at: [\[Link\]](#)
- MDPI. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 26(4), 886. Available at: [\[Link\]](#)
- Pharmaceutical Technology. (2011). Formulation Strategies for Poorly Soluble Drugs. Pharmaceutical Technology, 35(1). Available at: [\[Link\]](#)
- American Pharmaceutical Review. (2022). Dissolution Method Troubleshooting: An Industry Perspective. American Pharmaceutical Review. Available at: [\[Link\]](#)
- MDPI. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 15(4), 1089. Available at: [\[Link\]](#)
- ResearchGate. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [\[Link\]](#)
- American Pharmaceutical Review. (2022). Dissolution Method Troubleshooting. American Pharmaceutical Review. Available at: [\[Link\]](#)
- Ovid. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. European Journal of Pharmaceutical Sciences, 162, 105825. Available at: [\[Link\]](#)
- Pharmaceutical Development and Technology. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 18(4), 936-945. Available at: [\[Link\]](#)
- Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Ascendia Pharmaceutical Solutions. Available at: [\[Link\]](#)

- ResearchGate. (2016). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. AAPS PharmSciTech, 17(1), 1-9. Available at: [\[Link\]](#)
- Proprep. (n.d.). What troubleshooting steps should be taken when a dissolution chamber not working properly in a drug solubility experiment?. Proprep. Available at: [\[Link\]](#)
- Reddit. (2018). Problem with hydrochloride salt formation/isolation. r/chemistry. Available at: [\[Link\]](#)
- Agilent. (n.d.). Dissolution Failure Investigation. Agilent. Available at: [\[Link\]](#)
- Chemists Corner. (2021). Strength of HCl to order for pH adjustment. Chemists Corner. Available at: [\[Link\]](#)
- Digital Control Systems, Inc. (n.d.). pH Adjustment and Neutralization, the basics. Digital Control Systems, Inc.. Available at: [\[Link\]](#)
- PubMed. (1987). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Pharmaceutical Research, 4(5), 436-439. Available at: [\[Link\]](#)
- PubMed. (2005). Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug. Journal of pharmaceutical sciences, 94(9), 2017-2026. Available at: [\[Link\]](#)
- ResearchGate. (2025). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. ResearchGate. Available at: [\[Link\]](#)
- Quora. (n.d.). Why is the anhydrous form of a drug more soluble than the hydrous form?. Quora. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. rjpdf.com](http://rjpdf.com) [rjpdf.com]
- [2. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC](https://pubmed.ncbi.nlm.nih.gov/30411111/) [pmc.ncbi.nlm.nih.gov]
- [3. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed](https://pubmed.ncbi.nlm.nih.gov/26411111/) [pubmed.ncbi.nlm.nih.gov]
- [4. ascendiacdmo.com](http://ascendiacdmo.com) [ascendiacdmo.com]
- [5. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed](https://pubmed.ncbi.nlm.nih.gov/26411111/) [pubmed.ncbi.nlm.nih.gov]
- [6. ovid.com](http://ovid.com) [ovid.com]
- [7. uomustansiriyah.edu.iq](http://uomustansiriyah.edu.iq) [uomustansiriyah.edu.iq]
- [8. Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug - PubMed](https://pubmed.ncbi.nlm.nih.gov/26411111/) [pubmed.ncbi.nlm.nih.gov]
- [9. solutions.bocsci.com](http://solutions.bocsci.com) [solutions.bocsci.com]
- [10. globalresearchonline.net](http://globalresearchonline.net) [globalresearchonline.net]
- [11. mdpi.com](http://mdpi.com) [mdpi.com]
- [12. researchgate.net](http://researchgate.net) [researchgate.net]
- [13. lup.lub.lu.se](http://lup.lub.lu.se) [lup.lub.lu.se]
- [14. improvedpharma.com](http://improvedpharma.com) [improvedpharma.com]
- [15. dissolutiontech.com](http://dissolutiontech.com) [dissolutiontech.com]
- [16. Method Development & Method Validation for Solubility and Dissolution Curves - CD Formulation](https://www.researchgate.net/publication/30411111) [formulationbio.com]
- [17. researchgate.net](http://researchgate.net) [researchgate.net]
- [18. Co-solvency and anti-solvent method for the solubility enhancement](http://wisdomlib.org) [wisdomlib.org]
- [19. Cosolvent - Wikipedia](https://en.wikipedia.org/wiki/Cosolvent) [en.wikipedia.org]
- [20. bepls.com](http://bepls.com) [bepls.com]
- [21. Drug Solubility: Importance and Enhancement Techniques - PMC](https://pubmed.ncbi.nlm.nih.gov/30411111/) [pmc.ncbi.nlm.nih.gov]
- [22. Formulation Strategies for Poorly Soluble Drugs](http://worldpharmatoday.com) [worldpharmatoday.com]
- [23. Excipients for Solubility Enhancement - Lubrizol](http://lubrizol.com) [lubrizol.com]

- [24. Enhancing solubility with novel excipients \[manufacturingchemist.com\]](#)
- [25. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK \[dmpkservice.wuxiapptec.com\]](#)
- [26. researchgate.net \[researchgate.net\]](#)
- [27. arborpharmchem.com \[arborpharmchem.com\]](#)
- To cite this document: BenchChem. [Addressing poor solubility of a specific dihydrochloride hydrate]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b8544534/docs#addressing-poor-solubility-of-a-specific-dihydrochloride-hydrate\]](https://www.benchchem.com/product/b8544534/docs#addressing-poor-solubility-of-a-specific-dihydrochloride-hydrate)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check